Dicobalt orthosilicate

Specification

• CAS No.: 12643-13-9
• Molecular Formula: Co2O4Si
• Molecular Weight: 209.95
• IUPAC Name: cobalt(2+);silicate
• Standard InChI: InChI=1S/2Co.O4Si/c;;1-5(2,3)4/q2*+2;-4
• SMILES: [O-][Si]([O-])([O-])[O-].[Co+2].[Co+2]

Introduction

Chemical Properties and Structure

Basic Chemical Information

Dicobalt orthosilicate possesses well-defined chemical properties that make it suitable for various applications. The following table summarizes its key chemical characteristics:

Property	Value/Description
Chemical Name	Dicobalt orthosilicate
Alternative Names	Cobalt(II) orthosilicate
CAS Numbers	12643-13-9, 13455-33-9
Molecular Formula	Co2SiO4 (Co2O4Si)
Molecular Weight	209.95 g/mol
IUPAC Name	cobalt(2+);silicate
InChI	InChI=1S/2Co.O4Si/c;;1-5(2,3)4/q2*+2;-4
InChI Key	KOCQBQYDGSULFZ-UHFFFAOYSA-N
SMILES Notation	[O-]Si([O-])[O-].[Co+2].[Co+2]

Crystalline Structure

Dicobalt orthosilicate crystallizes in the triclinic P1 space group with an Ilmenite-like structure. The three-dimensional framework contains eight inequivalent Co2+ sites, creating a complex crystal lattice with distinct structural features. This structural arrangement contributes significantly to the compound's physical and chemical properties.

In this crystal structure, the cobalt ions occupy octahedral coordination sites, while silicon atoms form tetrahedral coordination with oxygen. The resulting network creates a robust framework that contributes to the compound's thermal stability and mechanical strength.

Bonding Properties

The bonding configuration in dicobalt orthosilicate reveals intricate structural patterns that influence its reactivity and physical properties. In the crystal structure:

• Co2+ ions form octahedral coordination with six O2- atoms, creating CoO6 units.

• These octahedra share corners and edges with other CoO6 octahedra.

• The Co-O bond distances vary between 2.07-2.26 Å across different sites.

• Corner-sharing octahedra exhibit tilt angles ranging from 50-63°.

• The octahedra also share corners and edges with SiO4 tetrahedra.

This complex bonding arrangement contributes to the compound's stability under various conditions and influences its catalytic behaviors in different chemical reactions.

Synthesis Methods

Laboratory Synthesis

Several laboratory-scale synthesis routes have been developed for producing dicobalt orthosilicate with controlled properties. The choice of synthesis method significantly impacts the product's purity, particle size, and morphology.

The sol-gel method represents one of the most widely employed laboratory techniques for synthesizing this compound. This approach involves the hydrolysis and condensation of tetraethyl orthosilicate (TEOS) in the presence of cobalt salts. The process typically follows these steps:

• Preparation of precursor solutions containing cobalt salts and silicon sources

• Controlled hydrolysis and condensation reactions

• Aging and gelation of the reaction mixture

• Drying and calcination to obtain the crystalline product

This method offers advantages in terms of homogeneity and particle size control, making it suitable for applications requiring high-purity materials.

Industrial Production

Industrial production of dicobalt orthosilicate typically employs high-temperature solid-state reactions. This process involves:

• Mixing cobalt oxide (Co3O4) and silicon dioxide (SiO2) powders in stoichiometric ratios

• Calcination at temperatures exceeding 1000°C

• Cooling and processing of the resulting material

The solid-state reaction route is preferred for large-scale production due to its scalability and cost-effectiveness, though it may yield products with larger particle sizes compared to solution-based methods.

Advanced Synthesis Techniques

Recent developments in synthesis methodology have introduced advanced techniques for preparing dicobalt orthosilicate with enhanced properties. The sonochemical method represents one such innovative approach, offering advantages in terms of simplicity and cost-effectiveness.

This method employs ultrasonic irradiation to facilitate chemical reactions and has been particularly valuable for producing nanocomposites with improved photocatalytic properties. The resulting materials often demonstrate enhanced surface area and reactivity compared to conventionally synthesized products.

Applications and Uses

Catalytic Applications

Dicobalt orthosilicate has demonstrated significant potential as a catalyst for various chemical transformations. Its catalytic applications include:

• Carbon dioxide reduction reactions

• Hydrocarbon transformations

• Oxidation and reduction processes

The compound's catalytic activity stems from its unique crystal structure and the redox properties of cobalt ions. The presence of cobalt in different coordination environments creates active sites that can facilitate electron transfer processes critical for catalytic reactions.

Material Science Applications

In materials science, dicobalt orthosilicate finds application as:

• A pigment component due to its vibrant blue coloration

• An additive in ceramic formulations to enhance durability and aesthetic properties

• A component in composite materials with specialized functions

The compound's thermal stability makes it particularly valuable in applications requiring high-temperature resistance, while its color properties make it useful as a pigment in various formulations.

Environmental Applications

Environmental remediation represents a growing application area for dicobalt orthosilicate-based materials. Research has demonstrated that:

• Nanocomposites incorporating this compound show promise in degrading water-soluble organic dyes under visible light conditions

• When combined with graphitic carbon nitride, these materials exhibit enhanced photocatalytic activity

• The materials can potentially address water pollution issues through photocatalytic degradation of organic contaminants

These environmental applications leverage the compound's electronic properties and stability to create effective remediation systems for addressing water pollution challenges.

Research Developments

Photocatalytic Studies

Recent research has extensively investigated the photocatalytic properties of dicobalt orthosilicate and its composites. Studies have demonstrated that:

• When incorporated into nanocomposites with graphitic carbon nitride, the material shows enhanced photocatalytic activity

• These composites effectively degrade organic dyes under visible light conditions

• The photocatalytic efficiency is influenced by the synthesis method and resulting particle characteristics

The ability to harness visible light for catalytic reactions makes these materials particularly valuable for sustainable chemistry applications.

Nanocomposite Formations

Research into nanocomposite formations incorporating dicobalt orthosilicate has revealed promising enhancements in material properties. These nanocomposites typically combine the compound with complementary materials to achieve synergistic effects.

Studies have focused on developing preparation methods that yield well-dispersed nanoparticles with controlled size and morphology. The resulting materials often demonstrate improved performance in applications ranging from catalysis to energy storage.

Electrochemical Properties

Investigation into the electrochemical properties of dicobalt orthosilicate has identified potential applications in energy storage systems. Research has indicated that this compound can serve as an electrode material in lithium-ion batteries, exhibiting:

• High capacity characteristics

• Reversible cycling behavior

• Promising electrochemical performance metrics

These properties position the material as a candidate for advanced energy storage applications, particularly in contexts requiring thermal stability and long-term cycling performance.

Comparative Analysis

To better understand the positioning of dicobalt orthosilicate among related compounds, the following table presents a comparative analysis of its properties against similar cobalt-containing materials:

Compound	Chemical Formula	Key Characteristics	Primary Applications
Dicobalt orthosilicate	Co2SiO4	Triclinic structure, blue color, high thermal stability	Catalysis, ceramics, potential environmental remediation
Cobalt(II) oxide	CoO	Simple oxide structure, readily undergoes redox reactions	Batteries, pigments, catalysis
Cobalt(II) silicate	CoSiO3	Different Co:Si ratio, distinct crystalline forms	Ceramics, glass coloration
Cobalt(II) carbonate	CoCO3	Decomposes at moderate temperatures, precursor material	Precursor for other cobalt compounds, ceramics
Cobalt(II) phosphate	Co3(PO4)2	Contains phosphate groups, different coordination geometry	Biological applications, catalysis

This comparison highlights the unique stoichiometry and structural features of dicobalt orthosilicate that distinguish it from related cobalt compounds, explaining its specific application advantages in certain domains.